Cas no 2138008-26-9 (rac-[(1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-yl]methanamine)

• Product Name: rac-[(1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-yl]methanamine
• CAS No: 2138008-26-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6422658
• PubChem ID: 165469682
• Update Time: 2025-05-19

rac-[(1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-766718
• 2138008-26-9
• rac-[(1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-yl]methanamine

• Inchi： 1S/C10H17NO2/c11-7-9-5-8(9)6-13-10(9)1-3-12-4-2-10/h8H,1-7,11H2/t8-,9+/m0/s1
• InChI Key： FOEXPBMHYHQXNL-DTWKUNHWSA-N
• SMILES： O1C[C@@H]2C[C@]2(CN)C21CCOCC2

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-[(1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-yl]methanamine

Comprehensive Overview of rac-[(1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-yl]methanamine (CAS No. 2138008-26-9)

The compound rac-[(1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-yl]methanamine (CAS No. 2138008-26-9) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex spirocyclic and bicyclic framework, combined with the presence of an oxane ring and a methanamine functional group, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a chiral building block in asymmetric synthesis, a topic that aligns with the growing demand for enantioselective catalysts in pharmaceutical development.

In recent years, the search for novel spirocyclic compounds has intensified due to their diverse biological activities and conformational rigidity. The rac-[(1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-yl]methanamine stands out as a prime example of this trend. Its bicyclo[3.1.0]hexane core contributes to its stability, while the oxaspiro moiety enhances its solubility and bioavailability. These properties are critical for addressing current challenges in drug design, such as improving blood-brain barrier penetration and reducing metabolic degradation—a hot topic in neuroscience and oncology research.

The synthesis of rac-[(1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-yl]methanamine often involves multi-step reactions, including ring-closing metathesis and reductive amination. These methodologies are frequently discussed in academic forums and industrial R&D circles, reflecting the compound's relevance to modern synthetic strategies. Additionally, its CAS No. 2138008-26-9 serves as a key identifier for researchers sourcing high-purity samples for experimental studies. The compound's stereochemical complexity also makes it a valuable subject for computational chemistry studies, particularly in molecular docking simulations aimed at predicting ligand-receptor interactions.

From a commercial perspective, rac-[(1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-yl]methanamine is often sought after by pharmaceutical companies exploring GPCR-targeted therapies. Given the rising prevalence of neurodegenerative diseases and chronic pain conditions, the compound's potential to modulate central nervous system receptors has sparked considerable interest. Furthermore, its oxane-derived structure aligns with the industry's shift toward sustainable chemistry, as it can be derived from bio-based feedstocks—a priority for environmentally conscious manufacturers.

In summary, rac-[(1R,5S)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-yl]methanamine (CAS No. 2138008-26-9) represents a fascinating intersection of synthetic innovation and therapeutic potential. Its structural features and applications resonate with contemporary scientific priorities, making it a compound worth watching in the evolving landscape of chemical research and drug development.